Cas no 1805430-80-1 (6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1805430-80-1
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4864193
• Update Time: 2025-08-05

6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c1-3-4(6(9)10)2-5(8)11-7(3)12(13)14/h2,6H,1H3
• InChI Key： DSEVKALSDNFFPC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805430-80-1)

6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805430-80-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the nitropyridine family, a class of chemicals known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a bromo substituent, a difluoromethyl group, and a nitro functionality, this compound exhibits remarkable potential as a building block for synthesizing more complex molecules.

The growing interest in 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine is closely tied to the rising demand for fluorinated compounds in modern chemistry. Fluorine incorporation often enhances the bioavailability, metabolic stability, and binding affinity of molecules, making them invaluable in medicinal chemistry. Researchers are particularly intrigued by the compound's potential role in developing next-generation therapeutics, especially in areas like oncology and central nervous system (CNS) disorders. Its structural features align with current trends in fragment-based drug design, where small molecular fragments are used to construct larger, more effective drugs.

In addition to its pharmaceutical applications, 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine is also being explored in agrochemical research. The compound's nitropyridine core is a common motif in pesticides and herbicides, where it contributes to the efficacy and selectivity of these products. With the global push toward sustainable agriculture and reduced environmental impact, chemists are investigating how this compound can be optimized to create safer and more efficient agrochemicals. Its difluoromethyl group, in particular, is of interest due to its ability to modulate the physicochemical properties of active ingredients.

From a synthetic chemistry perspective, 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine serves as a valuable intermediate in multistep organic synthesis. The presence of multiple functional groups allows for diverse chemical transformations, including nucleophilic substitutions, cross-coupling reactions, and reductive aminations. These reactions are pivotal in constructing complex architectures required for high-value chemicals. The compound's bromo substituent, for instance, makes it amenable to palladium-catalyzed couplings, a cornerstone of modern drug discovery methodologies.

The commercial availability of 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805430-80-1) has also sparked interest among material scientists. Its potential use in organic electronics, such as OLEDs and photovoltaic cells, is under investigation. The nitro and difluoromethyl groups could influence the electron-transport properties of materials, making them suitable for energy-efficient devices. This aligns with the global shift toward green technology and renewable energy solutions.

Quality control and analytical characterization of 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine are critical for ensuring its suitability in various applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of regulatory agencies and industrial standards.

In summary, 6-Bromo-4-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805430-80-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and reactivity profile make it a valuable asset in contemporary chemical research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.